Cas no 142919-86-6 (2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine)

2-(Pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine is a chiral amine compound featuring a pyrrolidine and thiophene moiety, offering unique structural versatility for pharmaceutical and synthetic applications. Its bifunctional design combines a secondary amine group with an aromatic heterocycle, making it a valuable intermediate in medicinal chemistry, particularly for the development of CNS-active compounds or receptor modulators. The thiophene ring enhances π-electron delocalization, potentially improving binding affinity in bioactive molecules, while the pyrrolidine group contributes to conformational rigidity. This compound is suitable for asymmetric synthesis, catalysis, or as a scaffold for drug discovery due to its balanced lipophilicity and hydrogen-bonding capacity. Its stereochemistry can be tailored for enantioselective applications.

2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine structure

142919-86-6 structure

Product Name:2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine

CAS No:142919-86-6

MF:C₁₀H₁₆N₂S

MW:196.312440872192

CID:1067463

PubChem ID:3733262

Update Time:2025-07-02

2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-Pyrrolidin-1-yl-2-thiophen-2-yl-ethylamine
- 2-pyrrolidin-1-yl-2-thien-2-ylethanamine
- 2-pyrrolidinyl-2-(2-thienyl)ethylamine
- AC1MVI4Z
- AC1Q53NE
- CTK7E3062
- MolPort-002-467-357
- SBB073199
- ST090220
- 2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine
- NS-01952
- 142919-86-6
- 2-(1-Pyrrolidinyl)-2-(2-thienyl)ethylamine
- DTXSID20395682
- MFCD06655137
- 2-(2-thienyl)-2-(N-pyrrolidinyl) ethyl amine
- 2-pyrrolidin-1-yl-2-thiophen-2-ylethanamine
- CHEMBL4544385
- EN300-10763
- G23634
- 2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanamine
- CS-0308101
- F2186-0327
- AKOS016042076
- AKOS000263346
- MDL： MFCD06655137
- Inchi： 1S/C10H16N2S/c11-8-9(10-4-3-7-13-10)12-5-1-2-6-12/h3-4,7,9H,1-2,5-6,8,11H2
- InChI Key： HZLMJMYZCMEADV-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(CN)N1CCCC1

Computed Properties

Exact Mass: 196.10341969g/mol
Monoisotopic Mass: 196.10341969g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Color/Form: No data avaiable

2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B525515-10mg	2-(Pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine	142919-86-6		10mg	$ 50.00	2022-06-07
TRC	B525515-50mg	2-(Pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine	142919-86-6		50mg	$ 115.00	2022-06-07
TRC	B525515-100mg	2-(Pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine	142919-86-6		100mg	$ 185.00	2022-06-07
Chemenu	CM121286-1g	2-(1-Pyrrolidinyl)-2-(2-thienyl)ethylamine	142919-86-6	95%	1g	$***	2023-03-30
Enamine	EN300-10763-0.05g	2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine	142919-86-6	95.0%	0.05g	$44.0	2025-02-21
Enamine	EN300-10763-0.1g	2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine	142919-86-6	95.0%	0.1g	$68.0	2025-02-21
Enamine	EN300-10763-0.25g	2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine	142919-86-6	95.0%	0.25g	$98.0	2025-02-21
Enamine	EN300-10763-0.5g	2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine	142919-86-6	95.0%	0.5g	$185.0	2025-02-21
Enamine	EN300-10763-1.0g	2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine	142919-86-6	95.0%	1.0g	$271.0	2025-02-21
Enamine	EN300-10763-2.5g	2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethan-1-amine	142919-86-6	95.0%	2.5g	$529.0	2025-02-21